Cas no 96449-93-3 (5-oxo-1-(1-phenylethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 5-oxo-1-(1-phenylethyl)pyrrolidine-3-carboxylic acid
• CAS No: 96449-93-3
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD02625781
• CID: 3161665
• PubChem ID: 616196
• Update Time: 2025-04-21

5-oxo-1-(1-phenylethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-oxo-1-(1-phenylethyl)pyrrolidine-3-carboxylic acid
• SB21929
• SY096985
• 96449-93-3
• (1'R,3R)-1-(1'-PHENYLETHYL)-5-OXO-3-PYRROLIDINE CARBOXYLIC ACID
• HMS2677I20
• STK266639
• SR-01000532266-1
• Z57050136
• SMR000299069
• BS-9822
• ALBB-007195
• 5-Oxo-1-(1(S)-phenylethyl)pyrrolidine-3(R,S)-carboxylic acid
• AKOS000263323
• CS-0187849
• E76013
• SY273883
• DB-064905
• DB-080625
• Oprea1_419639
• HMS1378F07
• MFCD02625781
• 5-Oxo-1-(1-phenylethyl)-3-pyrrolidinecarboxylic acid
• 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(1-phenylethyl)-
• BBL029699
• 5-Oxo-1-(1-phenylethyl)-3-pyrrolidinecarboxylic acid #
• MFCD03427553
• EN300-11544
• AKOS016040508
• SR-01000532266
• MFCD30537407
• CFGKWSDAMXTRHE-UHFFFAOYSA-N
• Cambridge id 7115698
• MLS000676527
• 5-oxo-1-(1-phenylethyl)pyrrolidine-3-carboxylicacid
• CHEMBL1408352
• SY096983
• SCHEMBL1263214
• MFCD03093924
• DTXSID001220421
• ChemDiv2_003285
• Pyrrolidine-3-carboxylic acid, 5-oxo-1-(1-phenylethyl)-
• 822-279-5
• (1?R,3R)-(+)-1-(1?-Phenylethyl)-5-oxo-3-pyrrolidinecarboxylic acid
• WDA44993
• DTXCID90893362

• MDL： MFCD02625781
• Inchi： 1S/C13H15NO3/c1-9(10-5-3-2-4-6-10)14-8-11(13(16)17)7-12(14)15/h2-6,9,11H,7-8H2,1H3,(H,16,17)
• InChI Key： CFGKWSDAMXTRHE-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 167-169 °C
• Boiling Point: 460.1±45.0 °C at 760 mmHg
• Flash Point: 232.1±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-oxo-1-(1-phenylethyl)pyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids